Cas no 3069-42-9 (Octadecyltrimethoxysilane)

Octadecyltrimethoxysilane structure
Octadecyltrimethoxysilane structure
Product Name:Octadecyltrimethoxysilane
CAS No:3069-42-9
MF:C21H46O3Si
MW:374.673648357391
MDL:MFCD00043060
CID:43773
PubChem ID:24863428
Update Time:2025-04-18

Octadecyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

    • trimethoxyoctadecylsilane
    • Octadecyltrimethoxysilane
    • n-Octadecyl Trimethoxysilane
    • Trimethoxy(octadecyl)silane
    • n-Octodecyltrimethoxysilane
    • OctadecyltriMethoxys
    • Octadecyltrimethoxysilan
    • Silane,trimethoxyoctadecyl
    • Stearyltrimethoxysilane
    • TriMethoxy
    • trimethoxyoctadecyl-silan
    • KH-311
    • TSL-8185
    • N-Ctodecyltrimethoxysilane
    • SCHEMBL57407
    • O0256
    • DTXSID40883733
    • O-0256
    • AMY42261
    • 3069-42-9
    • Silane, trimethoxyoctadecyl-
    • A5R7Q56VX6
    • N-Ctadecyl Trimethoxysilane
    • NS00045615
    • Octadecyl-trimethoxysilane
    • starbld0013370
    • FT-0688197
    • AY 43-218MC
    • Octadecyltrimethoxysilane (>85%)
    • LSX-6817
    • AKOS008901183
    • n-Octadecyltrimethoxysilane
    • MFCD00043060
    • DYNASYLAN 9118
    • SLYCYWCVSGPDFR-UHFFFAOYSA-N
    • M-1 (SILANE)
    • A820569
    • Trimethoxy(Ctadecyl)Silane
    • CS-0006245
    • N-Ctadecyltrimethoxysilane97%
    • Trimethoxy(octadecyl)silane, technical grade, 90%
    • N-Ctadecyltrimethoxysilane
    • TSL-8186
    • Aksci Technical GradeCtadecyl-Trimethoxysilane
    • Ctadecyl-Trimethoxysilane
    • Ctadecyltrimethoxysilane
    • I11372
    • Trimethoxy (Octadecyl) Silane
    • UNII-A5R7Q56VX6
    • EINECS 221-339-2
    • AS-12263
    • Q10859606
    • J-018070
    • Trimethoxy(octadecyl)silane,90%
    • DB-030212
    • Silane, trimethoxyoctadecyl
    • OTMS-silane
    • DTXCID401023229
    • MDL: MFCD00043060
    • Inchi: 1S/C21H46O3Si/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(22-2,23-3)24-4/h5-21H2,1-4H3
    • InChI Key: SLYCYWCVSGPDFR-UHFFFAOYSA-N
    • SMILES: [Si](CCCCCCCCCCCCCCCCCC)(OC)(OC)OC
    • BRN: 5791830

Computed Properties

  • Exact Mass: 374.32200
  • Monoisotopic Mass: 374.322
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 20
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 0.883 g/mL at 25 °C(lit.)
  • Melting Point: 16-17 °C (lit.)
  • Boiling Point: 170 ºC (0.1 mmHg)
  • Flash Point: Fahrenheit: 284 ° f
    Celsius: 140 ° c
  • Refractive Index: n20/D 1.439(lit.)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Moisture sensitive.
  • PSA: 27.69000
  • LogP: 7.12600
  • Solubility: Not available
  • Sensitiveness: Sensitive to humidity

Octadecyltrimethoxysilane Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36
  • TSCA:Yes
  • Storage Condition:Inert atmosphere,Room Temperature

Octadecyltrimethoxysilane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Octadecyltrimethoxysilane Pricemore >>

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Octadecyltrimethoxysilane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3069-42-9)十八烷基三甲氧基硅烷
Order Number:LE1753816;LE4424
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3069-42-9)Octadecyltrimethoxysilane
Order Number:A820569
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):265.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3069-42-9)Octadecyltrimethoxysilane
Order Number:sfd7935
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3069-42-9)十八烷基三甲氧基硅烷
LE1753816;LE4424
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:3069-42-9)Octadecyltrimethoxysilane
A820569
Purity:99%
Quantity:500g
Price ($):265.0
Email